Cas no 2172074-02-9 (1-{8-hydroxy-1,4-dioxaspiro4.5decan-8-yl}cyclopropane-1-carboxylic acid)

• Product Name: 1-{8-hydroxy-1,4-dioxaspiro4.5decan-8-yl}cyclopropane-1-carboxylic acid
• CAS No: 2172074-02-9
• MF: C₁₂H₁₈O₅
• MW: 242.268324375153
• CID: 5566065
• PubChem ID: 165594153
• Update Time: 2025-06-16

1-{8-hydroxy-1,4-dioxaspiro4.5decan-8-yl}cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{8-hydroxy-1,4-dioxaspiro[4.5]decan-8-yl}cyclopropane-1-carboxylic acid
• EN300-1630153
• 2172074-02-9
• 1-{8-hydroxy-1,4-dioxaspiro4.5decan-8-yl}cyclopropane-1-carboxylic acid

• Inchi： 1S/C12H18O5/c13-9(14)10(1-2-10)11(15)3-5-12(6-4-11)16-7-8-17-12/h15H,1-8H2,(H,13,14)
• InChI Key： OPGAQNAGEJXQJU-UHFFFAOYSA-N
• SMILES： OC1(CCC2(CC1)OCCO2)C1(C(=O)O)CC1

Computed Properties

• Exact Mass: 242.11542367g/mol
• Monoisotopic Mass: 242.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 76Ų

Additional information on 1-{8-hydroxy-1,4-dioxaspiro4.5decan-8-yl}cyclopropane-1-carboxylic acid

1-{8-hydroxy-1,4-dioxaspiro[4.5]decan-8-yl}cyclopropane-1-carboxylic acid: A Comprehensive Overview

1-{8-hydroxy-1,4-dioxaspiro[4.5]decan-8-yl}cyclopropane-1-carboxylic acid (CAS No. 2172074-02-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique spirocyclic structure and hydroxyl functional group, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The chemical structure of 1-{8-hydroxy-1,4-dioxaspiro[4.5]decan-8-yl}cyclopropane-1-carboxylic acid is composed of a cyclopropane ring attached to a spirocyclic dioxane ring, with a hydroxyl group at the 8-position of the dioxane ring. This structural arrangement confers the compound with unique physical and chemical properties, such as high stability and solubility in both polar and non-polar solvents. These properties are crucial for its potential use in drug development.

Recent studies have highlighted the pharmacological potential of 1-{8-hydroxy-1,4-dioxaspiro[4.5]decan-8-yl}cyclopropane-1-carboxylic acid. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators in various inflammatory diseases. This makes it a potential candidate for the treatment of conditions like rheumatoid arthritis and inflammatory bowel disease.

Another significant area of investigation is the compound's antitumor activity. Preclinical studies have demonstrated that 1-{8-hydroxy-1,4-dioxaspiro[4.5]decan-8-yl}cyclopropane-1-carboxylic acid can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the PI3K/Akt pathway, which is frequently dysregulated in various types of cancer. These findings suggest that this compound could be developed into an effective anticancer agent.

In addition to its therapeutic potential, 1-{8-hydroxy-1,4-dioxaspiro[4.5]decan-8-yl}cyclopropane-1-carboxylic acid has also been studied for its neuroprotective effects. Research has indicated that this compound can protect neurons from oxidative stress and excitotoxicity, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability to mitigate these harmful processes makes it a promising candidate for neuroprotective therapies.

The synthesis of 1-{8-hydroxy-1,4-dioxaspiro[4.5]decan-8-yl}cyclopropane-1-carboxylic acid involves several steps, including the formation of the spirocyclic dioxane ring and the introduction of the hydroxyl group at the 8-position. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound, which is essential for its commercialization and clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-{8-hydroxy-1,4-dioxaspiro[4.5]decan-8-yl}cyclopropane-1-carboxylic acid. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for further clinical investigations and potential approval for use in various medical conditions.

In conclusion, 1-{8-hydroxy-1,4-dioxaspiro[4.5]decan-8-yl}cyclopropane-1-carboxylic acid (CAS No. 2172074-02-9) is a multifaceted compound with a wide range of biological activities that make it an attractive target for drug development. Its anti-inflammatory, antitumor, and neuroprotective properties position it as a promising candidate for treating various diseases. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its future use in medicine.